4-(diethylamino)-2-hydroxybenzaldehyde [4-(8-methoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]hydrazone

• IUPAC Name: 3-[2-[(2E)-2-[[4-(diethylamino)-2-hydroxyphenyl]methylidene]hydrazinyl]-1,3-thiazol-4-yl]-8-methoxychromen-2-one
• InChI: InChI=1S/C24H24N4O4S/c1-4-28(5-2)17-10-9-16(20(29)12-17)13-25-27-24-26-19(14-33-24)18-11-15-7-6-8-21(31-3)22(15)32-23(18)30/h6-14,29H,4-5H2,1-3H3,(H,26,27)/b25-13+
• InChI Key: NPYAOIFGQDGXEL-DHRITJCHSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=NNC2=NC(=CS2)C3=CC4=C(C(=CC=C4)OC)OC3=O)O
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=N/NC2=NC(=CS2)C3=CC4=C(C(=CC=C4)OC)OC3=O)O
• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol

Description

The compound “4-(diethylamino)-2-hydroxybenzaldehyde [4-(8-methoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]hydrazone” is a coumarin-based fluorescence probe. It has been proposed as a novel fluorescent chemosensor. The compound shows an instant turn-off fluorescence response to Cu 2+ over other metal ions in an ethanol-water mixture based on intramolecular charge transfer (ICT).

Synthesis Analysis

The synthesis of similar coumarin molecules involves reacting diazonium salt of substituted amines and 7- (N, N-diethylamino)-4-hydroxy coumarin under basic conditions. The azo group rotation was blocked by complexing with -BF 2, so as to get a red shift in absorption.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. The coumarin core of the molecule has a partial negative charge at the 3-position, which can be modulated by the introduction of an electron-donating substituent at the 7-position or an electron-withdrawing substituent at the 3-position.

Chemical Reactions Analysis

The compound shows a charge transfer, especially in the presence of Cu 2+ ions. The azo molecules show charge transfer, whereas BF 2 -complexes do not.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its molecular structure. The compound is fluorescent and shows strong emission in the visible region. It has large Stokes shifts, high photostability, and high fluorescence quantum yields.

Mechanism of Action

The mechanism of action of this compound is based on its ability to act as a fluorescent chemosensor. It shows an instant turn-off fluorescence response to Cu 2+ over other metal ions based on intramolecular charge transfer (ICT).